Cas no 75534-88-2 (2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide)

• Product Name: 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide
• CAS No: 75534-88-2
• MF: C₁₇H₁₂ClNO₃
• MW: 313.735083580017
• CID: 3104918
• PubChem ID: 4988955
• Update Time: 2025-07-24

2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(9,10-dioxo-9,10-dihydro-anthracen-1-yl)-propionamide
• 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide
• 2-chloro-N-(9,10-dioxoanthracen-1-yl)propanamide
• G38621
• 75534-88-2
• ADA53488
• CS-0218694
• Z56827011
• 2-Chloro-N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)propanamide
• EN300-01737
• AKOS000115652
• AKOS016878386

• Inchi： 1S/C17H12ClNO3/c1-9(18)17(22)19-13-8-4-7-12-14(13)16(21)11-6-3-2-5-10(11)15(12)20/h2-9H,1H3,(H,19,22)
• InChI Key： JRHZXAKCQLYIKS-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC=C2C(C3C=CC=CC=3C(C2=1)=O)=O)=O

Computed Properties

• Exact Mass: 313.0505709Da
• Monoisotopic Mass: 313.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide

Comprehensive Overview of 2-Chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide (CAS No. 75534-88-2)

2-Chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide, identified by its CAS number 75534-88-2, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound features a unique anthraquinone backbone coupled with a chloro-substituted propanamide moiety, making it a versatile intermediate for various applications. Researchers and industry professionals often search for this compound under terms like "anthraquinone derivatives", "chloroamide synthesis", and "CAS 75534-88-2 applications", reflecting its relevance in advanced chemical research.

The structural complexity of 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide allows it to serve as a key building block in the synthesis of dyes, pigments, and functional materials. Its anthraquinone core is particularly notable for its electron-accepting properties, which are exploited in the development of organic semiconductors and photovoltaic materials. Recent trends in sustainable energy have driven interest in such compounds, with queries like "organic solar cell materials" and "anthraquinone-based dyes for renewable energy" becoming increasingly common in academic and industrial searches.

From a synthetic perspective, the chloro-propanamide group in this compound offers reactivity that is valuable for further functionalization. Chemists frequently explore its potential in nucleophilic substitution reactions, enabling the creation of diverse derivatives. This adaptability aligns with the growing demand for "custom chemical synthesis" and "tailored molecular architectures", as highlighted in recent publications and patent filings. The compound's CAS registry number 75534-88-2 is often cited in these contexts, underscoring its importance in proprietary research.

In addition to its industrial applications, 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide has been studied for its potential role in biomedical research. While not a pharmaceutical active ingredient itself, its structural motifs are relevant to the design of bioactive molecules. Searches related to "anthraquinone pharmacophores" and "amide-linked drug discovery" often intersect with discussions about this compound, particularly in the context of targeting specific enzymatic pathways.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are critical for ensuring purity and confirming structural integrity. These methods are frequently referenced in queries like "CAS 75534-88-2 analytical data" and "anthraquinone derivative characterization", reflecting the compound's technical significance. Proper handling and storage conditions are also commonly discussed topics, emphasizing the need for stability studies under various environmental conditions.

The commercial availability of 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide is another area of interest, with suppliers often listing it under its CAS number 75534-88-2 or the abbreviated name "chloro-anthraquinone propanamide". Market analyses reveal growing demand in regions with strong chemical manufacturing sectors, particularly for high-purity grades used in research and development. This aligns with broader industry trends toward "specialty chemicals" and "high-performance intermediates", as seen in global trade reports.

Looking ahead, the potential applications of 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)propanamide are likely to expand as new technologies emerge. Its compatibility with green chemistry principles—such as atom economy and reduced waste generation—positions it favorably for sustainable industrial processes. Researchers are increasingly investigating its role in "catalytic transformations" and "environmentally benign synthesis", topics that dominate contemporary chemical literature. As such, this compound exemplifies the intersection of innovation and practicality in modern chemistry.